Cas no 2143932-18-5 (5-Chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine)

• Product Name: 5-Chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine
• CAS No: 2143932-18-5
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• MDL: MFCD34550690
• CID: 5637694
• PubChem ID: 165944166
• Update Time: 2025-06-08

5-Chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-2799498
• 5-chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine
• 2143932-18-5
• Pyrimidine, 5-chloro-2-(1,2,3,6-tetrahydro-4-pyridinyl)-
• 5-Chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine

• MDL： MFCD34550690
• Inchi： 1S/C9H10ClN3/c10-8-5-12-9(13-6-8)7-1-3-11-4-2-7/h1,5-6,11H,2-4H2
• InChI Key： OMMTUJBJMIXVJJ-UHFFFAOYSA-N
• SMILES： ClC1C=NC(C2=CCNCC2)=NC=1

Computed Properties

• Exact Mass: 195.0563250g/mol
• Monoisotopic Mass: 195.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 222.0±40.0 °C(Predicted)
• pka: 8.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Chloro-2-(1,2,3,6-tetrahydropyridin-4-yl)pyrimidine

5-Chloro-2-(1,2,3,6-Tetrahydropyridin-4-yl)Pyrimidine: A Comprehensive Overview

5-Chloro-2-(1,2,3,6-Tetrahydropyridin-4-yl)Pyrimidine (CAS No. 2143932-18-5) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyrimidine class of heterocyclic compounds, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The pyrimidine ring serves as a fundamental structural motif in many bioactive molecules, including nucleosides and various pharmaceutical agents.

The structure of 5-Chloro-2-(1,2,3,6-Tetrahydropyridin-4-yl)Pyrimidine is characterized by a pyrimidine ring substituted with a chlorine atom at the 5-position and a tetrahydropyridine moiety at the 2-position. The tetrahydropyridine ring, a partially saturated six-membered ring containing one nitrogen atom, adds complexity and potential for bioactivity to the molecule. This combination of structural features makes the compound an interesting candidate for exploring its interactions with biological systems.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry. For instance, researchers have focused on modifying the substituents on the pyrimidine ring to enhance bioavailability and target-specific activity. In this context, 5-Chloro-2-(1,2,3,6-Tetrahydropyridin-4-yl)Pyrimidine has been investigated for its potential as an anti-tumor agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its role in inhibiting key enzymes or signaling pathways involved in cancer progression.

Moreover, the incorporation of a tetrahydropyridine group into the pyrimidine framework has been shown to enhance the compound's ability to cross cellular membranes. This property is crucial for drug delivery systems aimed at targeting intracellular pathogens or delivering therapeutic agents to specific compartments within cells. The tetrahydropyridine moiety also contributes to hydrogen bonding capabilities and steric interactions that can influence the compound's binding affinity to protein targets.

In terms of synthesis, 5-Chloro-2-(1,2,3,6-Tetrahydropyridin-4-yl)Pyrimidine can be prepared through a variety of routes. One common approach involves nucleophilic substitution reactions where a suitable chloropyrimidine derivative reacts with an appropriately substituted tetrahydropyridine nucleophile under mild conditions. Optimization of reaction conditions has led to higher yields and improved purity of the final product.

Another area of interest is the exploration of this compound's photophysical properties. Studies have shown that certain pyrimidine derivatives exhibit fluorescence under specific conditions, which could be exploited for sensing applications or as imaging agents in biomedical research. The presence of electron-withdrawing groups like chlorine on the pyrimidine ring can modulate these properties further.

From an environmental perspective, understanding the degradation pathways of 5-Chloro-2-(1,2,3,6-Tetrahydropyridin-4-yl)Pyrimidine is essential for assessing its potential impact on ecosystems. Research indicates that under aerobic conditions and in the presence of microbial communities typical of soil environments, this compound undergoes biodegradation through oxidative mechanisms. This information is critical for ensuring sustainable practices in chemical manufacturing and disposal.

In conclusion,5-Chloro-2-(1,2,3,Tetrahydropyridin -4 -yl ) Py rimid ine (CAS No . ） represents a promising lead compound in contemporary drug discovery efforts. Its unique structural features and versatile reactivity make it an ideal candidate for exploring novel therapeutic applications across multiple disease areas. As research continues to uncover its full potential , this compound will undoubtedly play a significant role in advancing both chemical science and medical therapeutics.